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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CAY10397 with other commonly used

inhibitors of 15-hydroxyprostaglandin dehydrogenase (15-PGDH), a key enzyme in the

catabolism of prostaglandins. By inhibiting 15-PGDH, these small molecules effectively

increase the local concentration of prostaglandins, particularly Prostaglandin E2 (PGE2), a

critical signaling molecule involved in tissue regeneration and other physiological processes.

This guide offers a compilation of experimental data and detailed protocols to aid researchers

in replicating and building upon published findings in the field.

Comparative Analysis of 15-PGDH Inhibitors
The selection of a 15-PGDH inhibitor for experimental studies is crucial and depends on factors

such as potency, selectivity, and the specific experimental context (in vitro vs. in vivo). Below is

a summary of key quantitative data for CAY10397 and its alternatives.
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Compound Target
Mechanism of
Action

Potency (Kᵢ) Potency (IC₅₀)

CAY10397

15-

hydroxyprostagla

ndin

dehydrogenase

(15-PGDH)

Inhibition of

PGE2

degradation

110 nM ~10 µM

SW033291

15-

hydroxyprostagla

ndin

dehydrogenase

(15-PGDH)

Inhibition of

PGE2

degradation

0.1 nM 1.5 nM

(+)-SW209415

15-

hydroxyprostagla

ndin

dehydrogenase

(15-PGDH)

Inhibition of

PGE2

degradation

Not explicitly

stated, but noted

as more potent

than SW033291

~10 nM (EC₅₀ in

cell-based

assay)

ML148

15-

hydroxyprostagla

ndin

dehydrogenase

(15-PGDH)

Inhibition of

PGE2

degradation

Not explicitly

stated
19 nM, 56 nM

Signaling Pathway and Experimental Workflow
The inhibition of 15-PGDH by CAY10397 and its analogs directly impacts the prostaglandin

signaling pathway, leading to enhanced tissue regeneration. The general experimental

workflow to investigate these effects is also outlined below.
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Prostaglandin Signaling Pathway & 15-PGDH Inhibition

Prostaglandin Synthesis & Degradation

Mechanism of CAY10397

Downstream Effects
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General Experimental Workflow for 15-PGDH Inhibitors

Start

In Vitro Enzyme Assay

Determine IC50/Ki

Cell-Based Assay

Validate cellular activity

In Vivo Model

Assess physiological effects

Data Analysis

Quantify outcomes

Conclusion

Interpret findings
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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